Cas no 1218790-68-1 (2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid)
1218790-68-1 structure
Product Name:2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid
CAS No:1218790-68-1
MF:C10H13BF3NO3
MW:263.021333456039
MDL:MFCD15143472
CID:829214
PubChem ID:53216372
Update Time:2025-04-19
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid
- (2-Isobutoxy-5-(trifluoromethyl)-pyridin-3-yl)boronic acid
- 2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid
- ACMC-209ai9
- AG-L-21157
- AK-85027
- ANW-17887
- CTK4B2841
- KB-24703
- MolPort-015-142-892
- (2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronicacid
- Boronic acid, B-[2-(2-methylpropoxy)-5-(trifluoromethyl)-3-pyridinyl]-
- 1218790-68-1
- XNIVHYIBMDZMCA-UHFFFAOYSA-N
- AT15527
- 2-(2-METHYLPROPOXY)-5-(TRIFLUOROMETHYL)PYRIDIN-3-YLBORONIC ACID
- AKOS015837532
- BS-21176
- [2-(2-methylpropoxy)-5-(trifluoromethyl)pyridin-3-yl]boronic acid
- CS-0174151
- DTXSID00681616
- MFCD15143472
- DB-365139
-
- MDL: MFCD15143472
- Inchi: 1S/C10H13BF3NO3/c1-6(2)5-18-9-8(11(16)17)3-7(4-15-9)10(12,13)14/h3-4,6,16-17H,5H2,1-2H3
- InChI Key: XNIVHYIBMDZMCA-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C(B(O)O)=C1)OCC(C)C)(F)F
Computed Properties
- Exact Mass: 263.0940579g/mol
- Monoisotopic Mass: 263.0940579g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.6Ų
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228558-1g |
2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid |
1218790-68-1 | 95% | 1g |
£150.00 | 2022-02-28 | |
| Fluorochem | 228558-5g |
2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid |
1218790-68-1 | 95% | 5g |
£450.00 | 2022-02-28 | |
| Fluorochem | 228558-25g |
2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid |
1218790-68-1 | 95% | 25g |
£1225.00 | 2022-02-28 | |
| TRC | I789243-100mg |
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid |
1218790-68-1 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | I789243-250mg |
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid |
1218790-68-1 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | I789243-500mg |
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid |
1218790-68-1 | 500mg |
$98.00 | 2023-05-18 | ||
| TRC | I789243-1g |
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid |
1218790-68-1 | 1g |
$144.00 | 2023-05-18 | ||
| abcr | AB271446-1 g |
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid, 95%; . |
1218790-68-1 | 95% | 1g |
€246.00 | 2023-04-26 | |
| abcr | AB271446-5 g |
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid, 95%; . |
1218790-68-1 | 95% | 5g |
€654.00 | 2023-04-26 | |
| Chemenu | CM136574-1g |
(2-Isobutoxy-5-(trifluoromethyl)-pyridin-3-yl)boronic acid |
1218790-68-1 | 95% | 1g |
$204 | 2023-02-18 |
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
1218790-68-1 (2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid) Related Products
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- 1218790-63-6(2-Propoxy-5-(trifluoromethyl)pyridine-3-boronic acid)
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